Cas no 2006-01-1 ((4E,8E,11E,15E)-octadeca-4,8,11,15-tetraenoic acid)

• Product Name: (4E,8E,11E,15E)-octadeca-4,8,11,15-tetraenoic acid
• CAS No: 2006-01-1
• MF: C₁₈H₂₈O₂
• MW: 276.413725852966
• CID: 908949
• PubChem ID: 53420802
• Update Time: 2025-04-19

(4E,8E,11E,15E)-octadeca-4,8,11,15-tetraenoic acid Chemical and Physical Properties

Names and Identifiers

• (4E,8E,11E,15E)-octadeca-4,8,11,15-tetraenoic acid
• 2006-01-1
• DTXSID30697684
• octadeca-4,8,11,15-tetraenoic acid

• Inchi： 1S/C18H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,7-8,10-11,14-15H,2,5-6,9,12-13,16-17H2,1H3,(H,19,20)
• InChI Key： GODPUQPTJYDDHR-UHFFFAOYSA-N
• SMILES： OC(CCC=CCCC=CCC=CCCC=CCC)=O

Computed Properties

• Exact Mass: 276.208930132g/mol
• Monoisotopic Mass: 276.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų